Cas no 73981-23-4 (Ethyl 3-ethyl-1H-pyrazole-4-carboxylate)
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical synthesis. Its structure features a carboxylate group at the 4-position and an ethyl substituent at the 3-position of the pyrazole ring, offering versatility as a building block in heterocyclic chemistry. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules due to its stable pyrazole core and modifiable functional groups. High purity grades are available to ensure consistent performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.
73981-23-4 structure
Product Name:Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
CAS No:73981-23-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD07367317
CID:555100
PubChem ID:22831675
Update Time:2025-05-28
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 3-ethyl-, ethyl ester
- ethyl 5-ethyl-1H-pyrazole-4-carboxylate
- ETHYL-3-ETHYLPYRAZOLE-4-CARBOXYLATE
- ethyl 3-ethylpyrazole-4-carboxylate
- CS-0152476
- DS-16999
- AKOS015917973
- 1H-Pyrazole-4-carboxylicacid,3-ethyl-,ethyl ester
- DTXSID40628500
- SCHEMBL3356162
- O11776
- EN300-1716137
- MFCD07367317
- A853214
- 73981-23-4
- FT-0713137
- AKOS012538098
- DB-012432
-
- MDL： MFCD07367317
- Inchi： 1S/C8H12N2O2/c1-3-7-6(5-9-10-7)8(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
- InChI Key： WHXXMZCNOHVIDX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NNC=1CC)=O
Computed Properties
- Exact Mass: 168.09000
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.134
- Boiling Point: 325°C at 760 mmHg
- Flash Point: 150.4°C
- Refractive Index: 1.515
- PSA: 54.98000
- LogP: 1.14880
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EV390-50mg |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 97% | 50mg |
179.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EV390-1g |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 97% | 1g |
1299.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EV390-200mg |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 97% | 200mg |
432.0CNY | 2021-07-14 | |
| Chemenu | CM187917-5g |
ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 95% | 5g |
$635 | 2021-08-05 | |
| Chemenu | CM187917-10g |
ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 95% | 10g |
$972 | 2021-08-05 | |
| Chemenu | CM187917-25g |
ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 95% | 25g |
$1754 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E14830-250mg |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 98% | 250mg |
¥1052.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E14830-1g |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 98% | 1g |
¥2162.0 | 2023-09-08 | |
| Chemenu | CM187917-250mg |
ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 95%+ | 250mg |
$85 | 2023-02-01 | |
| Chemenu | CM187917-1g |
ethyl 3-ethyl-1H-pyrazole-4-carboxylate |
73981-23-4 | 95%+ | 1g |
$199 | 2023-02-01 |
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
73981-23-4 (Ethyl 3-ethyl-1H-pyrazole-4-carboxylate) Related Products
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